Cas no 27854-30-4 (Nonanoic acid,4,4,5,5,6,6,7,7,8,8,9,9,9-tridecafluoro-)

• Product Name: Nonanoic acid,4,4,5,5,6,6,7,7,8,8,9,9,9-tridecafluoro-
• CAS No: 27854-30-4
• MF: C₉H₅F₁₃O₂
• MW: 392.114048719406
• CID: 251451
• PubChem ID: 57648421
• Update Time: 2025-10-30

Nonanoic acid,4,4,5,5,6,6,7,7,8,8,9,9,9-tridecafluoro- Chemical and Physical Properties

Names and Identifiers

• Nonanoic acid,4,4,5,5,6,6,7,7,8,8,9,9,9-tridecafluoro-
• 2H,2H,3H,3H-Perfluorononanoic acid
• 4,4,5,5,6,6,7,7,8,8,9,9,9-tridecafluorononanoic acid
• 2H,2H,3H,3H-perfluoronanoic acid
• 2H,2H,3H,3H-Perfluorononanoic acid50µg
• 3-(perfluorohexy)propionic acid
• 3-(perfluorohexyl)propionic acid
• 3-Perfluorhexyl-propionsaeure
• 3-perfluorohexylpropanoic acid
• 4,4,5,5,6,6,7,7,8,8,9,9,9-tridecafluorononan-1-oic acid
• 6:3 Fluorotelomer carboxylic acid
• DTXSID70379917
• NS00011091
• Nonanoic acid, 4,4,5,5,6,6,7,7,8,8,9,9,9-tridecafluoro-
• SCHEMBL1519575
• 4,4,5,5,6,6,7,7,8,8,9,9,9-tridecakis(fluoranyl)nonanoic acid
• 4, 4, 5, 5, 6, 6, 7, 7, 8, 8, 9, 9, 9-tridecafluorononanoic acid
• FT-0612473
• A819216
• MFCD00077579
• AKOS005255007
• 3-(Perfluorohexyl)propanoic acid
• 4,4,5,5,6,6,7,7,8,8,9,9,9-Tridecafluorononanoic acid, >=96.0% (GC)
• 27854-30-4
• AAEJJSZYNKXKSW-UHFFFAOYSA-N
• G73709

• MDL： MFCD00077579
• Inchi： 1S/C9H5F13O2/c10-4(11,2-1-3(23)24)5(12,13)6(14,15)7(16,17)8(18,19)9(20,21)22/h1-2H2,(H,23,24)
• InChI Key： AAEJJSZYNKXKSW-UHFFFAOYSA-N
• SMILES： FC(C(C(C(F)(F)F)(F)F)(F)F)(C(C(CCC(=O)O)(F)F)(F)F)F

Computed Properties

• Exact Mass: 392.00800
• Monoisotopic Mass: 392.0081955g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 478
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Melting Point: 62 °C
• Boiling Point: 117 °C
• PSA: 37.30000
• LogP: 4.59000

Nonanoic acid,4,4,5,5,6,6,7,7,8,8,9,9,9-tridecafluoro- Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 3261 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26; S36/37/39; S45
• Hazardous Material Identification：
• Risk Phrases：R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids

Additional information on Nonanoic acid,4,4,5,5,6,6,7,7,8,8,9,9,9-tridecafluoro-

Comprehensive Overview of Nonanoic acid,4,4,5,5,6,6,7,7,8,8,9,9,9-tridecafluoro- (CAS No. 27854-30-4)

Nonanoic acid,4,4,5,5,6,6,7,7,8,8,9,9,9-tridecafluoro-, with the CAS number 27854-30-4, is a fluorinated derivative of nonanoic acid. This compound is characterized by its unique tridecafluoro substitution pattern, which imparts exceptional chemical stability and surface-active properties. Its molecular structure makes it a valuable intermediate in the synthesis of advanced materials, particularly in industries requiring hydrophobic and oleophobic coatings. The growing demand for fluorinated compounds in electronics, textiles, and specialty chemicals has positioned this substance as a topic of significant interest among researchers and manufacturers alike.

One of the most notable applications of Nonanoic acid,4,4,5,5,6,6,7,7,8,8,9,9,9-tridecafluoro- is in the development of water-repellent coatings. With increasing consumer awareness about sustainable and durable materials, this compound is often explored for its potential in creating eco-friendly alternatives to traditional coatings. Recent studies have highlighted its compatibility with green chemistry principles, as researchers aim to reduce the environmental footprint of fluorinated compounds. This aligns with the broader industry trend toward sustainable fluorochemicals, a topic frequently searched in academic and industrial databases.

In addition to its role in coatings, CAS 27854-30-4 is also investigated for its utility in electronic applications. The compound's ability to modify surface properties makes it a candidate for use in semiconductor manufacturing and flexible electronics. As the demand for high-performance electronic devices grows, so does the interest in specialized chemicals like this tridecafluoro-substituted acid. Searches for "fluorinated acids in electronics" and "high-performance surface modifiers" often lead to discussions about this compound, underscoring its relevance in cutting-edge technology.

The synthesis and handling of Nonanoic acid,4,4,5,5,6,6,7,7,8,8,9,9,9-tridecafluoro- require precise control due to its reactive fluorine groups. Industrial protocols emphasize safety and efficiency, particularly when scaling up production. This has led to innovations in process optimization, a topic frequently queried in chemical engineering forums. Furthermore, the compound's stability under extreme conditions makes it a subject of interest for applications in aerospace and automotive industries, where materials must withstand harsh environments.

From a regulatory perspective, CAS 27854-30-4 is scrutinized for its environmental and health impacts. While fluorinated compounds are prized for their performance, their persistence in ecosystems has raised concerns. This has spurred research into biodegradable fluorochemicals, with Nonanoic acid,4,4,5,5,6,6,7,7,8,8,9,9,9-tridecafluoro- serving as a benchmark for comparison. Queries such as "fluorochemical environmental impact" and "safe fluorinated surfactants" reflect the public's growing interest in sustainable alternatives.

In conclusion, Nonanoic acid,4,4,5,5,6,6,7,7,8,8,9,9,9-tridecafluoro- (27854-30-4) is a versatile compound with broad applications in modern industry. Its unique properties make it indispensable for high-performance coatings, electronic materials, and specialty chemicals. As research continues to address environmental concerns, this compound remains at the forefront of innovation in fluorinated chemistry. For professionals and enthusiasts alike, understanding its capabilities and challenges is essential for leveraging its full potential.